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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

CAS No.: 102330-07-4

Cat. No.: B15554118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Asp)2-Rhodamine 110, also known as Z-DEVD-R110, is a highly sensitive and specific

fluorogenic substrate utilized in the detection of caspase-3 and caspase-7 activity, key

biomarkers of apoptosis or programmed cell death. This technical guide provides an in-depth

overview of its application in research, including its mechanism of action, quantitative data

presentation, and detailed experimental protocols.

Core Principles and Mechanism of Action
(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of rhodamine 110. The core

structure consists of the rhodamine 110 fluorophore flanked by two aspartic acid-glutamic acid-

valine-aspartic acid (DEVD) tetrapeptide sequences.[1][2] This DEVD sequence is a

recognized cleavage site for effector caspases, primarily caspase-3 and caspase-7.[3][4]

In its native state, the substrate is unable to fluoresce. However, upon the induction of

apoptosis, activated caspase-3 and caspase-7 recognize and cleave the DEVD peptides. This

enzymatic cleavage occurs in a two-step process, first yielding a fluorescent monoamide
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intermediate and then the highly fluorescent rhodamine 110.[1][5] The resulting fluorescence

intensity is directly proportional to the amount of active caspase-3/7 in the sample, providing a

quantitative measure of apoptosis.[6]

Applications in Research
The primary application of (Asp)2-Rhodamine 110 is in the quantitative measurement of

caspase-3/7 activity to study apoptosis in various research contexts, including:

Drug Discovery and Development: Screening for pro-apoptotic or anti-apoptotic effects of

novel therapeutic compounds.

Cancer Research: Investigating the mechanisms of cell death in cancer cells and the efficacy

of chemotherapeutic agents.[7]

Neurodegenerative Disease Research: Studying the role of apoptosis in neuronal cell death.

[8]

Toxicology: Assessing the cytotoxic effects of chemicals and environmental toxins.

This substrate is suitable for various assay formats, including high-throughput screening (HTS)

in microplates, flow cytometry, and fluorescence microscopy.[1][9]

Quantitative Data Summary
The following table summarizes key quantitative parameters for (Asp)2-Rhodamine 110 and

the resulting fluorophore.
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Parameter Value Reference

Substrate

Chemical Name
(Z-Asp-Glu-Val-Asp)2-

Rhodamine 110
[10][11]

Synonyms
Z-DEVD-R110, (Z-DEVD)2-

R110
[10][12]

CAS Number 223538-61-2 [10][11]

Molecular Formula C72H78N10O27 [10]

Molecular Weight 1515.46 g/mol [10]

Fluorophore

Name Rhodamine 110 [1]

Excitation Wavelength (max) ~496-499 nm [1][2]

Emission Wavelength (max) ~520-521 nm [1][2]

Assay Parameters

Typical Substrate

Concentration
50 µM [13][14]

Incubation Temperature 37 °C [6][15]

Incubation Time 1-2 hours [6][14]

Experimental Protocols
In Vitro Caspase-3/7 Activity Assay in Cell Lysates
This protocol describes the measurement of caspase-3/7 activity in a 96-well plate format using

cell lysates.

Materials:

Cells of interest (adherent or suspension)
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Apoptosis-inducing agent (e.g., staurosporine, etoposide)

Phosphate-Buffered Saline (PBS)

Chilled Cell Lysis Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

(Asp)2-Rhodamine 110 substrate stock solution (e.g., 1 mM in DMSO)

2X Reaction Buffer (e.g., 40 mM HEPES, 20% glycerol, 4 mM DTT, pH 7.5)

96-well black, clear-bottom microplate

Fluorescence microplate reader

Procedure:

Cell Culture and Treatment:

Seed cells in appropriate culture vessels and allow them to adhere (for adherent cells).

Treat cells with the desired apoptosis-inducing agent for the appropriate time. Include an

untreated control group.

Cell Lysis:

For adherent cells, aspirate the culture medium and wash the cells with PBS. For

suspension cells, pellet the cells by centrifugation (e.g., 250 x g for 10 minutes) and wash

with PBS.[6]

Resuspend the cell pellet in chilled Cell Lysis Buffer. A common recommendation is to use

25 µL of lysis buffer per 1 x 10^6 cells.[6]

Incubate the cell lysate on ice for 10 minutes.[6]

Centrifuge the lysate at high speed (e.g., 10,000 x g) for 1 minute at 4°C to pellet cellular

debris.[6]

Collect the supernatant containing the cell lysate for the assay.
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Assay Setup:

To each well of a 96-well plate, add 50 µL of cell lysate (typically corresponding to 100-200

µg of total protein).[6]

Prepare control wells:

Blank: 50 µL of Cell Lysis Buffer without cell lysate.

Negative Control: 50 µL of lysate from untreated cells.

Prepare the substrate working solution. Dilute the (Asp)2-Rhodamine 110 stock solution

in 2X Reaction Buffer to a final concentration of 10 µM (this will be further diluted to 5 µM

in the reaction).

Enzymatic Reaction:

Add 50 µL of the 2X Reaction Buffer to each well.[14]

Initiate the reaction by adding 5 µL of the 1 mM (Asp)2-Rhodamine 110 substrate to each

well, for a final concentration of 50 µM.[13][14]

Mix the contents of the plate gently.

Incubation and Measurement:

Incubate the plate at 37°C for 1-2 hours, protected from light.[6][14]

Measure the fluorescence intensity using a microplate reader with excitation at

approximately 499 nm and emission at approximately 521 nm.[2]

Data Analysis:

Subtract the blank reading from all experimental and control readings.

Express the results as a fold-increase in caspase activity in the treated samples compared

to the untreated controls.
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Flow Cytometry Analysis of Apoptosis
This protocol allows for the detection of caspase-3/7 activity in intact, single cells.

Materials:

Cells in suspension

(Asp)2-Rhodamine 110

Flow cytometry buffer (e.g., PBS with 1% BSA)

Flow cytometer

Procedure:

Cell Preparation:

Induce apoptosis in your cell population as described previously.

Harvest the cells and wash them with PBS.

Resuspend the cells in the flow cytometry buffer at a concentration of approximately 1 x

10^6 cells/mL.

Substrate Loading:

Add (Asp)2-Rhodamine 110 to the cell suspension to a final concentration of

approximately 1-10 µM.

Incubate the cells at 37°C for 30-60 minutes, protected from light.

Flow Cytometry Analysis:

Analyze the cells on a flow cytometer, exciting with a 488 nm laser and detecting the

emission in the green channel (e.g., 525/50 nm bandpass filter).

Gate on the cell population of interest and quantify the percentage of fluorescent

(apoptotic) cells.
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Visualizing the Apoptotic Signaling Pathway
The activation of caspase-3 is a central event in the apoptotic cascade, which can be initiated

through two primary pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor)

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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